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CAS No.: 141527-78-8
Cat. No.: B558446
Get Quote
. J

In the landscape of peptide synthesis and pharmaceutical research, N-a-(tert-Butoxycarbonyl)-
O-benzyl-D-serine (Boc-D-Ser-OBzl) is a valuable D-amino acid derivative.[1] Its dual-
protected structure, with a Boc group on the amine and a benzyl ester on the carboxylic acid,
makes it a stable and versatile building block for creating complex peptides and novel
therapeutics.[2][3] While this compound is a cornerstone in many synthetic workflows, a
comprehensive understanding of its safety profile is paramount.

This guide moves beyond a simple recitation of Material Safety Data Sheet (MSDS) sections. It
is designed to provide senior researchers and drug development professionals with a nuanced
understanding of the "why" behind the safety protocols. We will dissect the available data,
contextualize the information within a modern laboratory setting, and provide actionable, field-
proven insights to ensure both personal safety and experimental integrity.

Chemical Identification and Core Properties

A precise understanding of a compound's identity is the foundation of safety. Misidentification
can lead to the misapplication of safety protocols.
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Synonyms: Boc-D-serine benzyl ester, N-tert-Butoxycarbonyl-D-serine benzyl ester, (R)-benzyl
2-(tert-butoxycarbonylamino)-3-hydroxypropanoate.[1][4] CAS Number: 141527-78-8.[1][5]
Molecular Formula: C1sH21NOs.[1][6] Molecular Weight: 295.33 g/mol .[6][7]

This compound is typically supplied as a white to off-white crystalline powder or solid.[1][2] Its
structure facilitates its use in synthetic chemistry, but also dictates its physical properties and
reactivity, which are central to its safe handling.

Hazard Identification: A Case of "Non-Hazardous"
Classification

Several authoritative suppliers classify Boc-D-Ser-OBzl as not hazardous under the 2012
OSHA Hazard Communication Standard (29 CFR 1910.1200) and Regulation (EC) No.
1272/2008.[5][8] This classification is a critical piece of data, but it requires expert
interpretation.

Why "Non-Hazardous"? This classification is based on available data, which suggests the
substance does not meet the specific criteria for acute toxicity, skin corrosion/irritation, serious
eye damagel/irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity,
reproductive toxicity, specific target organ toxicity, or aspiration hazard at the concentrations
tested.[8]

An Experienced Perspective: The "non-hazardous" label should not be misconstrued as "zero
risk." For researchers, the primary concerns are:

» Mechanical Irritation: Like any fine powder, it can cause transient irritation to the eyes and
respiratory tract upon inhalation of dust.

o Cross-Contamination: Uncontrolled handling can introduce the material into other
experiments or the wider lab environment.

e Long-Term Exposure: The absence of long-term toxicological data necessitates a cautious
approach. For novel or specialized amino acid derivatives, comprehensive toxicological
profiles are often not available.
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Therefore, the principle of ALARA (As Low As Reasonably Achievable) exposure should always

be applied. Standard laboratory hygiene and personal protective equipment are non-

negotiable.

Physicochemical Data and Storage Protocols

The physical properties of Boc-D-Ser-OBzl dictate its appropriate handling and storage. This

data is crucial for designing experiments and maintaining the compound's stability and purity.

Property Value Source(s)

Appearance White to off-white powder/solid  [1][2][4]

Melting Point 66 - 70 °C [1][4](5]
Soluble in organic solvents like

Solubility dichloromethane and DMF; [2]

less soluble in water.

Storage Temperature

0 - 8 °C, under inert gas

(nitrogen or argon).

[1]14]

Stability

Stable under recommended
storage conditions. Protect

from moisture.

[5]

Causality in Storage Choice: The recommended storage at 0-8°C in a dry, inert atmosphere is

not arbitrary. It is a preventative measure against potential degradation pathways. Amino acid

derivatives can be susceptible to hydrolysis (from moisture) and slow oxidation over time,

especially at ambient temperatures. Storing it cold and dry preserves its purity (often 299% by

HPLC), which is critical for reproducible results in sensitive applications like peptide synthesis.

[1]

Exposure Controls and Personal Protection: A Self-
Validating System

A robust safety protocol is a self-validating system where engineering controls and personal

protective equipment (PPE) work in concert to minimize exposure. While the substance is not
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classified as hazardous, these measures are mandated by Good Laboratory Practice (GLP).

Engineering Controls

» Ventilation: Always handle the solid powder in a well-ventilated area. For weighing or
operations that may generate dust, a chemical fume hood or an enclosure with appropriate
exhaust ventilation is recommended to prevent inhalation.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or glasses that conform to NIOSH (US)
or EN 166 (EU) standards.[5] This protects against accidental splashes or aerosolized

powder.
e Skin Protection:

o Gloves: Handle with nitrile or latex gloves. Always inspect gloves before use and use a
proper removal technique (without touching the glove's outer surface) to avoid skin
contact. Dispose of contaminated gloves after use.

o Lab Coat: A standard lab coat is required. For tasks with a higher risk of spillage, a
chemically resistant apron may be considered.

o Respiratory Protection: Under normal conditions of use where dust is not generated,
respiratory protection is not required.[5] If dust is generated, a NIOSH-approved N95 (US) or
type P1 (EN 143) dust mask should be used.[9]

The following diagram illustrates the hierarchy of controls, a fundamental concept in
occupational safety.
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Caption: Hierarchy of safety controls for handling Boc-D-Ser-OBzl.

First-Aid and Emergency Response Protocols

In the event of an exposure, a clear, pre-defined response plan is critical. The following

protocols are based on standard chemical first-aid procedures.[10][11]

Step-by-Step First-Aid Measures

¢ Inhalation: If dust is inhaled, move the person into fresh air. If breathing is difficult or stops,

provide artificial respiration and seek immediate medical attention.[5]
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o Skin Contact: Remove any contaminated clothing. Immediately wash the affected skin with
soap and plenty of water for at least 15 minutes.[5] If irritation occurs, seek medical attention.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5][8] Remove contact lenses if present and
easy to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse the mouth with water and drink plenty of water.[5] Seek medical attention if
symptoms occur.

The workflow below outlines the immediate response to a skin or eye exposure event in the
laboratory.
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Caption: Emergency response workflow for skin or eye exposure.

Fire-Fighting and Accidental Release

« Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

« Firefighter Protection: For significant fires, wear a self-contained breathing apparatus
(SCBA).
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» Accidental Release: Avoid dust formation. Sweep up the spilled solid material and place it in
a suitable, closed container for disposal. Ventilate the area and wash the spill site after
material pickup is complete.

Stability and Reactivity Profile

Understanding a compound's reactivity is key to preventing hazardous situations and ensuring
the material's integrity.

Reactivity: No specific reactivity hazards have been identified.

o Chemical Stability: The compound is stable under the recommended storage conditions
(cool, dry, inert atmosphere).

e Hazardous Reactions: No hazardous reactions have been reported under normal conditions
of use.

» Conditions to Avoid: Avoid dust formation, excess heat, and exposure to moisture.[5]

e Incompatible Materials: No specific incompatible materials are listed in most safety data
sheets, but as a general precaution, avoid strong oxidizing agents.

Toxicological and Ecological Information:
Addressing Data Gaps

For many specialized research chemicals, comprehensive toxicological and ecological data is
not available. The MSDS for Boc-D-Ser-OBzl reflects this reality, with many sections listed as
"No data available".[5]

 Toxicological Information: No acute toxicity data (LD50/LC50), carcinogenicity, or
mutagenicity data is available. This lack of data reinforces the need to handle the compound
with care and prevent exposure, as the full toxicological profile is unknown.

» Ecological Information: The compound is not expected to be hazardous to the environment.
[8] One source indicates that it contains no components considered to be persistent,
bioaccumulative, and toxic (PBT), or very persistent and very bioaccumulative (vPvB) at
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levels of 0.1% or higher. However, as a standard practice, chemical waste should not be
released into the environment.

Disposal Considerations

All chemical waste must be handled in accordance with local, state, and federal regulations.

o Product Disposal: Dispose of unused product by offering it to a licensed disposal company.
Do not dispose of it with regular laboratory trash.

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.

Conclusion

The safe handling of Boc-D-Ser-OBzl is not defined by an extensive list of hazards, but rather
by a commitment to rigorous laboratory practice. Its classification as "non-hazardous" is a
reflection of available data, not an invitation to relax safety standards. For the research scientist
and drug development professional, safety is an integral component of experimental design. By
understanding the physicochemical properties of this compound and adhering to the principles
of exposure control outlined in this guide, researchers can confidently and safely utilize Boc-D-
Ser-OBzl to advance their scientific objectives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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